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Compound of Interest

Compound Name: Avilamycin

Cat. No.: B193671 Get Quote

This guide provides a comparative analysis of two widely used antibiotic growth promoters,

avilamycin and flavophospholipol, on the performance of broiler chickens. The information is

intended for researchers, scientists, and drug development professionals, offering a synthesis

of experimental data, detailed methodologies, and insights into their mechanisms of action.

Performance Data Summary
The following tables summarize the quantitative data from various studies investigating the

effects of avilamycin and flavophospholipol on key broiler performance indicators. It is

important to note that direct comparisons should be made with caution, as experimental

conditions such as diet, broiler strain, and environmental factors can vary between studies.
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Treatmen
t Group

Dose
(ppm)

Final
Body
Weight
(g)

Average
Daily
Gain (
g/day )

Feed
Conversi
on Ratio

NE-
Related
Mortality
Rate (%)

Study
Referenc
e

Nonmedica

ted,

Nonchallen

ged

0 2250 64.3 1.65 0.0 [1]

Nonmedica

ted,

Challenged

with

Clostridium

perfringens

0 2050 58.6 1.80 15.0 [1]

Avilamycin,

Challenged

with

Clostridium

perfringens

15 2230 63.7 1.62 7.53 [1][2]

Avilamycin,

Challenged

with

Clostridium

perfringens

30 2240 64.0 1.61 3.02 [1][2]

Control 0 - - - - [3]

Avilamycin 10
+90g vs

control
-

Numericall

y improved
- [3][4]

Table 2: Efficacy of Flavophospholipol in Broiler Chickens
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Treatment
Group

Dose (mg/kg)
Body Weight
Gain (g) (Day
1-42)

Feed
Conversion
Ratio (Day 1-
42)

Study
Reference

Control 0 - - [5][6][7]

Flavophospholip

ol
2

Improved vs.

Control

Improved vs.

Control
[6][7]

Flavophospholip

ol
4

Improved vs.

Control

Improved vs.

Control
[6][7]

Flavophospholip

ol
8

Improved vs.

Control

Improved vs.

Control
[6][7]

Flavophospholip

ol
16

Significantly

higher vs.

Control

Significantly

higher vs.

Control

[5][6]

Experimental Protocols
The methodologies outlined below are representative of the experimental designs used in the

cited studies to evaluate the efficacy of avilamycin and flavophospholipol.

Avilamycin Efficacy Trial against Necrotic Enteritis
Objective: To assess the effectiveness of Avilamycin in preventing necrotic enteritis (NE)

induced by Clostridium perfringens (Cp).[1]

Animals: 2200 commercial broiler cockerels.[1]

Housing: Floor pens with a randomized complete block design.[1]

Diet: Standard grower and finisher diets were provided ad libitum.[1]

Experimental Design:

Group 1: Nonmedicated, Nonchallenged.
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Group 2: Nonmedicated, Challenged with Cp.

Group 3: Avilamycin (15 ppm), Challenged with Cp.[1]

Group 4: Avilamycin (30 ppm), Challenged with Cp.[1]

Data Collection: Body weight, feed intake, and mortality were recorded. Intestinal lesion

scores were evaluated at specific time points.[2]

Statistical Analysis: Data were analyzed using appropriate statistical models to determine

significant differences between treatment groups.

Flavophospholipol Dose-Response Trial
Objective: To evaluate the dose-response of flavophospholipol on broiler performance.[6]

Animals: 900 one-day-old male broiler chicks.[5][6][7]

Housing: Floor pens, with 15 birds per pen.[5]

Diet: Mash diets were provided ad libitum.[5]

Experimental Design: A completely randomized design with five treatment groups receiving

varying doses of flavophospholipol: 0, 2, 4, 8, and 16 mg/kg of feed.[6][7]

Data Collection: Body weight gain (BWG), feed intake (FI), and feed conversion ratio (FCR)

corrected for mortality were measured weekly until 42 days of age.[5][6]

Statistical Analysis: Data were analyzed using ANOVA, and regression analysis was used to

determine optimal dosage levels.[6]

Mechanism of Action and Systemic Effects
Both avilamycin and flavophospholipol exert their growth-promoting effects primarily by

modulating the gut microbiota.

Avilamycin: This orthosomycin antibiotic inhibits bacterial protein synthesis by targeting the

50S ribosomal subunit.[1][8] It is primarily effective against Gram-positive bacteria, including

the pathogenic Clostridium perfringens.[9][10] By suppressing harmful bacteria, avilamycin
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helps to maintain a healthier gut environment, leading to improved nutrient absorption and

growth performance.[9] Studies have shown that avilamycin can alter the composition of the

ileal and cecal microbiota in broilers.[11][12]

Flavophospholipol: This phosphoglycolipid antibiotic also targets Gram-positive bacteria.[5][6]

Its mechanism involves the inhibition of peptidoglycan synthesis in the bacterial cell wall.[13]

Flavophospholipol is known to reduce the shedding of pathogenic bacteria like Salmonella.[14]

It can also have an "anti-conjugative" effect, potentially reducing the spread of antimicrobial

resistance plasmids between bacteria.[15]

The following diagrams illustrate the proposed mechanisms of action and a typical

experimental workflow for evaluating these antibiotic growth promoters.

Avilamycin Mechanism of Action

Avilamycin Bacterial Ribosome (50S) Binds to Protein Synthesis Inhibition Leads to Gram-Positive Bacteria Growth Inhibition

Flavophospholipol Mechanism of Action

Flavophospholipol Peptidoglycan Synthesis Inhibits Bacterial Cell Wall Formation Inhibition Is critical for Gram-Positive Bacteria Growth Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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